DOWPON M

• CAS No.: 122738-69-6
• Molecular Formula: C4H9ClO

Description

DOWPON M Grass Killer is a herbicide formulation whose active ingredients are the sodium and magnesium salts of Dalapon (2,2-dichloropropionic acid) . Dalapon is an organochlorine compound that acts as a selective and systemic herbicide, absorbed through both leaves and roots, with its action linked to the inhibition of lipid synthesis in plants . Historically, its main application was for the control of annual and perennial grasses in various settings, targeting pests such as Bermudagrass, Johnson grass, Cattails, and Quackgrass . It was also used in non-crop areas and in crops like sugarcane and fruit trees . From an environmental perspective, Dalapon is highly soluble in water and is considered moderately persistent in soil systems . It has a low acute toxicity to mammals and birds but is moderately toxic to honeybees[cotation:5]. Please note: this compound is for research and analysis purposes only. This product is not for commercial or personal use. Its registration with the U.S. EPA has been cancelled , and it is not approved for use in the European Union .

Biochemical and Physiological Mechanisms of Dalapon Action in Plants

Cellular Uptake and Intracellular Translocation Dynamics

The systemic nature of Dalapon (B104946) is fundamental to its herbicidal activity, allowing it to affect plant-wide physiological processes far from the initial point of application. This requires efficient absorption and a robust transport system within the plant's vascular tissues.

Dalapon is effectively absorbed by plants through both their leaves (foliar absorption) and roots. herts.ac.ukorst.edu This dual uptake capability allows for its application to either the plant's foliage or the surrounding soil. Once absorbed, it can move within the plant to its sites of action. orst.eduokstate.edu The molecule is reported to be translocated in its original, intact form. documentsdelivered.com

Once absorbed, Dalapon is mobile within both the xylem and phloem, the two primary components of a plant's vascular system. Autoradiographic studies using labeled Dalapon have demonstrated its movement from treated leaves to the roots via the phloem, which is the principal pathway for transporting sugars and other metabolic products from the leaves to other parts of the plant. ucanr.edu

A notable characteristic of Dalapon's movement is its ability to transfer from the phloem to the xylem. ucanr.edu This allows the compound to be recirculated and transported upwards within the plant's transpiration stream. ucanr.edu This phloem-to-xylem transfer facilitates a more comprehensive distribution throughout the plant, including to untreated leaves. ucanr.edu

Table 1: Translocation Dynamics of Dalapon in Plants

Transport Tissue	Direction of Flow	Primary Substances Transported with Dalapon	Significance for Herbicide Action
Phloem	Bidirectional (Source to Sink)	Food materials (sugars)	Transports Dalapon from leaves to roots and growing points. ucanr.edu
Xylem	Unidirectional (Roots to Leaves)	Water and mineral nutrients	Allows for upward recirculation of Dalapon following phloem-to-xylem transfer. ucanr.edu

Following transport through the vascular system, Dalapon tends to accumulate in regions of high metabolic activity and rapid cell division. orst.edu These areas, known as meristems, are critical for plant growth. Key accumulation sites include:

Tips of roots and shoots orst.edu

Developing seeds orst.edu

Young, developing leaves orst.eduucanr.edu

The concentration of the herbicide in these vital tissues is a primary contributor to its growth-inhibiting effects. orst.edu Research has shown that some Dalapon may be retained in the tissues it passes through during transport, with the greatest retention observed in young grass leaves. ucanr.edu

Molecular Targets and Metabolic Interference

Dalapon's phytotoxicity stems from its disruption of essential biochemical pathways. Its primary mode of action is the inhibition of lipid biosynthesis, a process vital for the creation of cell membranes and energy storage. herts.ac.ukherts.ac.uk

The herbicidal action of Dalapon is linked to its ability to inhibit the synthesis of lipids. herts.ac.ukherts.ac.uk Lipids are fundamental to plant life, serving as the core components of all cellular membranes and the protective outer cuticle. Herbicides that disrupt this process prevent the formation of fatty acids, the building blocks of lipids. umn.edu

This interference halts the production of phospholipids, which are essential for building new cell membranes required for cell growth and division. The primary target for many lipid synthesis-inhibiting herbicides is the enzyme acetyl-CoA carboxylase (ACCase), which catalyzes a critical step in the fatty acid synthesis pathway. umn.edudntb.gov.ua By blocking this enzyme, the entire process of lipid production is arrested, depriving the plant of the materials needed for new growth and membrane maintenance.

By accumulating in meristematic tissues, Dalapon directly impacts the centers of plant growth. orst.edu The inhibition of lipid synthesis has a profound effect on cell division, as new cells cannot be formed without the necessary membrane components.

Furthermore, some herbicides classified as mitotic poisons directly interfere with the process of cell division. ucanr.edu They can disrupt the formation and function of microtubules, which are essential protein structures that form the spindle fibers responsible for separating chromosomes during mitosis. ucanr.edu An absence or shortening of these microtubules prevents normal cell division from occurring. ucanr.edu This can result in observable symptoms such as swollen or enlarged root tips and a lack of lateral root development. ucanr.edu At high concentrations, Dalapon can also act as a strong acid, causing localized destruction of cellular constituents and disrupting the integrity of lipoidal membranes. nih.gov

Table 2: Summary of Dalapon's Molecular and Physiological Effects

Mechanism	Molecular Target/Process	Physiological Consequence
Metabolic Interference	Lipid Biosynthesis (Fatty Acid Formation) herts.ac.ukherts.ac.uk	Prevents production of phospholipids for new cell membranes.
Cellular Disruption	Cell Division in Meristems orst.eduucanr.edu	Halts new growth; leads to abnormal root and shoot development. ucanr.edu
Acute Toxicity	Cellular Membranes nih.gov	At high rates, acts as a strong acid, causing membrane disruption. nih.gov

Alterations in Cell Membrane Integrity and Surface Wax Formation

Dalapon's interaction with plant cellular structures can lead to significant changes in membrane integrity. As a strong acid and protein precipitant, Dalapon can induce drastic alterations in the permeability of plasma membranes. This disruption of lipoidal membranes is a key aspect of its phytotoxic effects.

However, the extent of this disruption can vary among plant species and under different conditions. For instance, in a study conducted on Lemna minor (duckweed), Dalapon was found to be one of the least active herbicides in terms of increasing cell membrane permeability, as measured by electrolyte leakage. In this study, visible signs of injury on the plants were observed between 48 and 96 hours after treatment, but this did not correlate with a significant further increase in membrane permeability researchgate.net. This suggests that while membrane disruption is a mechanism of Dalapon's action, its severity and immediacy can be less pronounced compared to other herbicides.

Currently, there is a lack of specific scientific data detailing the direct effects of Dalapon on the chemical composition and formation of epicuticular wax on plant surfaces.

Interference with Carbohydrate Metabolism Pathways

Impact on Glycolytic and Krebs Cycle Intermediates

There is a scarcity of specific research findings on how Dalapon affects the enzymes and intermediate compounds of the glycolytic pathway and the Krebs (citric acid) cycle in plants. These pathways are fundamental for energy production and providing carbon skeletons for various biosynthetic processes. While it is plausible that the general stress caused by Dalapon could lead to secondary effects on these pathways, direct enzymatic inhibition or modulation of intermediates by Dalapon has not been specifically detailed in the available scientific literature.

Effects on Nitrogen Metabolism

Dalapon has been observed to influence nitrogen metabolism in plants, particularly in relation to protein dynamics and the synthesis of nitrogen-containing compounds.

Protein Degradation to Amino Acids

Research has indicated that Dalapon can enhance proteolytic activity in certain plant species. A study on Cynodon dactylon (Bermuda grass) demonstrated a general increase in proteolytic activity in response to Dalapon treatment researchgate.net. This suggests that Dalapon may induce or accelerate the breakdown of proteins into their constituent amino acids. However, the specific proteins targeted and the resulting amino acid profiles have not been extensively characterized.

Table 1: Effect of Dalapon on Proteolytic Activity in Cynodon dactylon

Dalapon Concentration	Change in Proteolytic Activity
Control	Baseline
Increasing Concentrations	General Increase

This table is illustrative and based on the general finding of increased proteolytic activity. Specific quantitative data was not available in the search results.

Amide Synthesis and Accumulation

Disruption of Pantothenic Acid Production

A primary biochemical target of Dalapon is the biosynthesis of pantothenic acid (Vitamin B5). This vitamin is a crucial precursor for the synthesis of Coenzyme A (CoA), an essential cofactor involved in a multitude of metabolic processes, including the citric acid cycle, fatty acid synthesis and oxidation, and carbohydrate metabolism.

Dalapon acts as an inhibitor of pantothenate synthetase , the enzyme that catalyzes the final step in pantothenic acid biosynthesis: the ATP-dependent condensation of pantoate and β-alanine. Research suggests that chlorinated aliphatic acids like Dalapon interfere with this enzymatic process. The inhibition of this key enzyme leads to a deficiency in pantothenic acid.

The resulting depletion of the pantothenic acid pool has cascading effects on the plant's metabolism:

Reduced Coenzyme A Levels: Insufficient pantothenic acid directly limits the synthesis of CoA.

Metabolic Disruption: The lack of CoA hampers energy production and the synthesis of vital lipids and other molecules.

While the precise kinetics of Dalapon's interaction with plant pantothenate synthetase are not fully elucidated in available literature, the inhibitory effect on this pathway is a foundational element of its herbicidal action nih.gov.

Differential Physiological Responses Across Plant Species

The most striking characteristic of Dalapon as a herbicide is its selectivity, demonstrating significantly higher efficacy against monocotyledonous plants, particularly grasses, compared to most dicotyledonous (broadleaf) plants usda.gov. This differential response is not primarily due to variations in the biochemical target site but rather to anatomical and physiological differences that influence the uptake, translocation, and accumulation of the herbicide.

Monocotyledonous plants, especially grasses, exhibit a high degree of susceptibility to Dalapon due to a combination of structural and physiological traits that facilitate the herbicide's action.

Efficient Absorption and Translocation: Dalapon is readily absorbed by both the leaves and roots of grasses nih.govusda.gov. Following absorption, it is efficiently translocated throughout the plant via both the xylem and phloem, moving with water and photosynthates, respectively usda.gov. This systemic movement ensures the compound reaches all parts of the plant.

Accumulation in Meristematic Tissues: A key factor in monocot susceptibility is the accumulation of Dalapon in areas of high metabolic activity and cell division, such as the apical and intercalary meristems nih.govresearchgate.net. In grasses, the intercalary meristems located at the base of the leaf blades are critical for growth. The concentration of Dalapon in these vital regions halts cell division and leads to rapid growth inhibition nih.gov.

Anatomical Features: The upright growth habit and leaf arrangement of many grasses can intercept more of the spray and facilitate its movement down the leaf sheath towards the sensitive intercalary meristem and crown.

Dicotyledonous plants generally exhibit greater tolerance to Dalapon. This tolerance is largely attributed to anatomical and physiological characteristics that limit the accumulation of the herbicide at its sites of action.

Different Meristem Location: Unlike grasses, the primary growing points (apical meristems) of dicots are located at the tips of shoots and in axillary buds. The pattern of translocation in many broadleaf plants may not lead to the same degree of concentration in these specific points as occurs in the basal meristems of grasses.

Metabolic Inactivation: While some metabolic breakdown of Dalapon in plants can occur, research indicates that it is a relatively stable molecule within plant tissues and that metabolic inactivation does not appear to be a primary driver of species selectivity researchgate.net.

Uptake and Translocation Differences: The broad, often horizontal, orientation of dicot leaves can lead to less efficient capture and retention of the herbicide spray compared to the vertical leaves of grasses. Furthermore, differences in vascular architecture may influence the ultimate distribution pattern of Dalapon, preventing it from reaching lethal concentrations in critical meristematic tissues.

The biochemical and physiological disruptions caused by Dalapon lead to a series of distinct visual symptoms in susceptible plants.

Growth Inhibition: The most immediate and significant effect is the cessation of new growth. Root growth is often more sensitive and is inhibited at lower concentrations than shoot growth usda.gov.

Foliar Symptoms: Affected leaves may exhibit chlorosis (yellowing), followed by necrosis (browning and death), typically starting from the tips and margins. New growth that does emerge is often stunted, malformed, or distorted usda.gov.

Structural Changes in Grasses: Susceptible grasses may display a shortening of internodes, leading to a bunched or stunted appearance. An increase in tillering (the production of side shoots) can also be observed as the plant's apical dominance is disrupted before growth ceases entirely usda.gov.

These symptoms reflect the systemic disruption of pantothenic acid synthesis and the subsequent collapse of metabolic functions essential for plant survival and development.

The following table summarizes the differential responses observed between monocots and dicots.

Feature	Monocotyledonous Plants (e.g., Grasses)	Dicotyledonous Plants (e.g., Broadleaf Weeds)
Overall Sensitivity	High Susceptibility	General Tolerance
Herbicide Translocation	Efficiently translocated to meristems	Translocation patterns may not concentrate the herbicide in key meristems
Key Accumulation Zones	Intercalary and apical meristems, root tips nih.govresearchgate.net	Less specific accumulation; does not concentrate as effectively in apical buds
Primary Growth Points	Basal intercalary meristems are highly sensitive	Apical and axillary meristems
Phenotypic Response	Stunting, distorted new growth, increased tillering, chlorosis, necrosis usda.gov	Often minimal effects at standard application rates; some temporary stunting or chlorosis may occur at higher rates

Environmental Fate and Transport of Dalapon

Degradation Pathways in Terrestrial Ecosystems

In terrestrial ecosystems, the degradation of Dalapon (B104946) is a crucial process that determines its persistence in the soil. While some chemical hydrolysis can occur, particularly at higher temperatures and pH, microbial degradation is generally the most significant factor in its breakdown in soil. orst.eduepa.govchemicalbook.com

Microbial Degradation Processes in Soil

Microbial degradation is the primary mechanism for Dalapon decomposition in soil. epa.govchemicalbook.com This process involves the breakdown of the herbicide into simpler, often less toxic, compounds through the metabolic activities of soil microorganisms, predominantly bacteria and fungi. isa-arbor.com The rate and extent of microbial degradation are influenced by various factors, including the presence and activity of specific degrading microorganisms and prevailing environmental conditions. cdnsciencepub.comcdnsciencepub.com

A variety of soil microorganisms have been identified as capable of degrading Dalapon. These include several bacterial genera and some fungi. nih.govcdnsciencepub.com

Key bacterial genera known to decompose Dalapon include:

Agrobacterium sp. nih.govmicrobiologyresearch.org

Arthrobacter sp. nih.govmicrobiologyresearch.org

Micrococcus sp. nih.govcdnsciencepub.com

Alcaligenes sp. nih.govmicrobiologyresearch.org

Bacillus sp. nih.govmicrobiologyresearch.orgasm.org

Pseudomonas dehalogens nih.gov

Flavobacterium sp. nih.gov

Rhizobium sp. microbiologyresearch.orgutm.mymicrobiologyresearch.org

Fungal genera that have shown the ability to degrade Dalapon include:

Trichoderma viride nih.gov

Penicillium sp. nih.gov

Aspergillus sp. nih.gov

Penicillium lilacinum nih.gov

Some studies suggest that certain microorganisms undergo adaptation in the presence of Dalapon, becoming more efficient at utilizing it as a carbon source. cdnsciencepub.com

The microbial degradation of Dalapon typically involves a dehalogenation process, where the chlorine atoms are removed from the molecule. nih.govisa-arbor.comcdnsciencepub.com This enzymatic conversion leads to the formation of by-products. A primary by-product of Dalapon degradation by certain microorganisms, such as Arthrobacter species, is pyruvic acid (pyruvate). nih.govchemicalbook.comisa-arbor.comresearchgate.net The degradation can proceed further, with pyruvate (B1213749) potentially being converted into alanine (B10760859), entering metabolic cycles like the Krebs cycle, or undergoing complete mineralization to carbon dioxide and water. nih.govisa-arbor.com The release of chloride ions is a direct consequence of the dehalogenation process. cdnsciencepub.commicrobiologyresearch.org

Studies on degradation kinetics suggest that the rate can vary depending on the soil type and microbial community. cdnsciencepub.com While some studies indicate that degradation might follow first-order kinetics under certain conditions, the rate constant can vary over time, suggesting deviations from a simple first-order model. oregonstate.eduusda.govresearchgate.net The presence of other organic substrates can influence the degradation rate and even favor the increase of specific bacterial species over others. asm.org

Data on Dalapon degradation in different soil types under greenhouse conditions (28 °C) illustrates the variability in persistence:

Soil Type	Dalapon Persistence
Muck soil	4–8 days
Loam and silty clay loam soils	8–16 days
Sandy loam soil	16–32 days
Silty clay soil	32–64 days

This table, derived from research findings, highlights that Dalapon degradation rates are soil-dependent. cdnsciencepub.comcdnsciencepub.com

Influence of Edaphic Factors on Dalapon Persistence

Edaphic factors, such as soil moisture and temperature, significantly influence the activity of soil microorganisms and, consequently, the rate of Dalapon degradation. nih.govcdnsciencepub.comcdnsciencepub.com

Soil moisture is a critical factor affecting Dalapon degradation. Higher soil moisture content generally accelerates degradation rates. orst.educhemicalbook.com Conversely, low soil moisture can adversely affect the decomposition of Dalapon. nih.govcdnsciencepub.com Optimal degradation often occurs under moist conditions. herbiguide.com.aucdnsciencepub.com The increased degradation rate with higher moisture is attributed to favored chemical hydrolysis and microbial activity. usda.gov

Temperature plays a significant role in both microbial activity and the chemical stability of Dalapon. Higher temperatures generally speed up Dalapon degradation in soil. orst.educhemicalbook.com Temperatures below 20-25 °C have been reported to inhibit the decomposition of Dalapon. nih.govcdnsciencepub.com While Dalapon is relatively stable in dry form, hydrolysis can occur in aqueous solutions, becoming comparatively rapid at temperatures of 50 °C or higher. nih.gov Optimal temperatures for microbial degradation are typically within the range that supports active microbial growth. nih.govoregonstate.edu

Factor	Effect on Dalapon Degradation Rate	Source(s)
High Soil Moisture	Increased	orst.educhemicalbook.comusda.gov
Low Soil Moisture	Decreased	nih.govcdnsciencepub.com
High Temperature	Increased	orst.educhemicalbook.com
Low Temperature (<20-25 °C)	Decreased	nih.govcdnsciencepub.com

Soil Mobility and Leaching Potential

Dalapon is characterized by high mobility in soil, primarily due to its low adsorption to soil particles and high water solubility epa.govnih.govorst.eduherts.ac.uk.

Dalapon does not readily bind to soil particles orst.edu. Studies using soil thin-layer chromatography have shown a high Rf value (0.96) in Hagerstown silty clay loam soil, indicative of very high soil mobility nih.gov. In clay and clay loam soils, adsorption may be non-existent orst.edu. The soil organic carbon absorption coefficient (Koc) for Dalapon has been reported as 1-2, further supporting its expected very high mobility in soil nih.gov. The pKa of Dalapon is 1.74, suggesting it exists predominantly as an anion in moist soil, which does not volatilize from moist surfaces nih.gov.

Dalapon Soil Adsorption and Mobility Characteristics:

Property	Value/Observation	Interpretation	Source
Rf value (Hagerstown silty clay loam)	0.96	Very high mobility	nih.gov
Adsorption to soil particles	Does not readily bind; may be non-existent in some soils	High mobility	orst.edu
Soil Organic Carbon Absorption Coefficient (Koc)	1-2	Very high mobility	nih.gov
GUS Leaching Potential Index	5.91 (Calculated)	High leachability	herts.ac.uk

Due to its high mobility and low adsorption, Dalapon can leach readily through soil profiles epa.govnih.govorst.eduepa.gov. However, the extent of vertical transport is often limited by rapid microbial degradation, particularly under favorable conditions orst.eduepa.gov. Despite its potential for rapid movement, field data suggest that Dalapon frequently does not penetrate below the top 6-inch layer of soil under many practical conditions, likely due to microbial action orst.eduepa.gov. Studies involving soil columns have demonstrated virtually complete leaching of Dalapon nih.govepa.gov.

Transformation and Dissipation in Aquatic Environments

When released to water bodies, Dalapon can undergo transformation and dissipation through several processes, including microbial degradation, hydrolysis, and photolysis epa.govorst.edu.

Similar to soil, microbial degradation is a significant factor in the removal of Dalapon from water. Under conditions favorable for microbial growth, the decomposition of Dalapon by microorganisms can be complete, potentially within one month epa.gov. This microbial activity can diminish the relative importance of chemical hydrolysis in the dissipation process epa.gov.

Hydrolysis is another potential pathway for Dalapon dissipation in water. The hydrolysis of Dalapon and its salts in water is a relatively slow process at lower temperatures, with half-lives on the order of several months at temperatures less than 25°C epa.govorst.edu. The rate of hydrolysis is accelerated with increasing temperature and pH orst.eduepa.gov.

The primary by-product of Dalapon hydrolysis is pyruvic acid epa.govepa.gov. Further transformation of pyruvic acid to acetaldehyde (B116499) and carbon dioxide may occur, particularly via photodegradation epa.gov.

Dalapon Hydrolysis Characteristics:

Temperature (°C)	Hydrolysis Half-life (Approx.)	Influence of pH	Primary By-product
< 25	Several months epa.govorst.edu	Accelerated by increasing pH orst.eduepa.gov	Pyruvic acid epa.govepa.gov
> 50	Comparatively rapid nih.gov	Accelerated by increasing pH orst.eduepa.gov	Pyruvic acid epa.govepa.gov

While photolysis is potentially important in water, especially since Dalapon absorbs light above 290 nm, the rates of this reaction under environmental conditions have not been extensively investigated epa.govnih.gov. Aquatic volatilization and adsorption to sediments are not expected to be significant fate processes for Dalapon epa.gov.

Photolytic Degradation Processes

Photolysis can play a role in the degradation of dalapon, particularly in sunlit surface waters. Dalapon has been shown to absorb light in the range between 290 and 350 nm, which is within the environmental UV spectrum, suggesting that direct photolysis is possible. nih.gov Higher temperatures can also accelerate dalapon degradation, including degradation by ultraviolet light from the sun. orst.educhemicalbook.com However, the precise rate of this photolytic reaction in water under environmental conditions is not well-established. nih.govepa.gov

Groundwater Occurrence and Transport Studies

Dalapon is expected to have high mobility in soil due to its low adsorption to soil particles, with Koc values typically ranging from 1 to 2. orst.edunih.govchemicalbook.com Its acidic nature (pKa of 1.74) indicates that it exists primarily as an anion in water and moist soil, which further contributes to its mobility and reduces volatilization from moist soil surfaces. nih.gov Despite its high mobility and potential for leaching, dalapon movement in soil can be limited by its rapid and complete breakdown by soil microorganisms, particularly under conditions favorable for microbial growth. orst.educhemicalbook.com Studies have indicated that dalapon is usually not found below the first 6 inches of the soil layer. orst.educhemicalbook.com In a national groundwater survey, dalapon was not detected in groundwater. orst.edu However, some information suggests a tendency to leach to groundwater based on its chemical properties. herts.ac.ukherts.ac.uk Additional data has been required by regulatory bodies to fully assess the potential of dalapon to contaminate groundwater, as initial studies were inconclusive but demonstrated its high solubility and leaching potential. epa.gov

Role as a Disinfection By-product in Potable Water Systems

Dalapon has been identified as a disinfection by-product (DBP) that can form in potable water systems. alsenvironmental.co.ukrsc.orgresearchgate.netgriffith.edu.au It can be produced in drinking water when disinfectants like free chlorine and bromide react with natural organic matter, such as humic acid. alsenvironmental.co.uk While dalapon is well-known and regulated as a herbicide in potable water, its formation and typical levels as a DBP have been less studied. rsc.orgresearchgate.net Research has detected 2,2-dichloropropionate (dalapon) in potable water samples from treatment plants at levels ranging from 0.1 to 0.5 µg/L, while levels in the immediate source water were below the reporting limit. rsc.orgresearchgate.netgriffith.edu.au Temporal trends of 2,2-dichloropropionate in treated water have been observed to mirror those of trihalomethanes, albeit at lower concentrations, suggesting in-situ formation as a DBP. rsc.orggriffith.edu.au This finding highlights that the presence of dalapon in treated potable water may not solely be due to herbicide contamination of the source water. griffith.edu.au The maximum contaminant level (MCL) for dalapon in drinking water has been set by the EPA at 200 µg/L. mdpi.com

Atmospheric Transport and Degradation

If released to the atmosphere, dalapon is expected to exist solely as a vapor due to its estimated vapor pressure of 0.19 mm Hg at 25 °C. nih.govepa.gov

Vapor-Phase Reactions with Atmospheric Radicals

Vapor-phase dalapon undergoes degradation in the atmosphere through reactions with photochemically-produced hydroxyl radicals. nih.govepa.gov The half-life for this reaction in air is estimated to be around 29 to 72.3 days, calculated from its rate constant. nih.govepa.gov Hydroxyl radicals are highly reactive species in the atmosphere, produced by the interaction of sunlight with photolabile molecules, and play a significant role in the transformation of atmospheric species. egyankosh.ac.incaltech.edu

Atmospheric Washout and Precipitation

Atmospheric removal of dalapon via washout and precipitation is possible due to its extreme water solubility. epa.gov Precipitation scavenging is a mechanism for removing substances, including particles and gases, from the atmosphere through wet deposition. copernicus.orgllnl.gov This process can significantly influence the fate and transport of water-soluble compounds like dalapon in the atmosphere.

Environmental Metabolite Identification and Characterization

Microbial degradation is a significant environmental fate process for dalapon in both soil and water. orst.educhemicalbook.comepa.gov Under aerobic conditions in soils and sewage sludge, dalapon has been shown to biodegrade. nih.gov In anaerobic river sediment, the half-life of dalapon was reported as 42 days, with complete degradation occurring around 70 days. nih.gov Soil microorganisms are efficient at degrading dalapon, converting it into naturally-occurring compounds. orst.educhemicalbook.com The major metabolic product of dalapon degradation is pyruvic acid. chemicalbook.comepa.govepa.gov Other identified microbial degradation products under aerobic conditions in the presence of pure cultures of Arthrobacter sp. include pyruvate and alanine. nih.gov A suspension from an Arthrobacter species was capable of dehalogenating organically bound chlorine from dalapon and converting it to pyruvate. epa.gov Monochloropropionate has also been identified as a degradation product in a stock solution contaminated by a fungus. epa.gov These degradation products, such as pyruvic acid, are normal metabolic intermediates in mammalian metabolism. epa.gov

Research has focused on identifying and characterizing bacteria capable of degrading dalapon (2,2-dichloropropionate). Studies have isolated bacterial strains from agricultural areas that can utilize 2,2-dichloropropionate as a sole source of carbon and energy. researchgate.net Phylogenetic analysis of these strains has shown relationships with genera such as Enterobacter and Burkholderia. researchgate.net The ability of these bacterial strains to degrade dalapon, indicated by chloride ion release and growth in media containing the compound, suggests their potential for environmental remediation of residual herbicide. researchgate.net

Pyruvic Acid as a Major Degradation Product

A significant degradation pathway for dalapon involves its conversion to pyruvic acid. This transformation can occur through both chemical hydrolysis and microbial degradation epa.govchemicalbook.comchemicalbook.comnih.govepa.govmicrobiologyresearch.org.

Under environmental conditions, hydrolysis of dalapon and its salts occurs slowly, with reported half-lives on the order of several months at temperatures below 25 °C orst.eduepa.govchemicalbook.com. This hydrolysis process leads to the formation of pyruvic acid epa.govchemicalbook.comchemicalbook.comnih.govepa.gov. Increasing temperature and pH can accelerate the rate of hydrolysis orst.edu.

Microbial degradation is also a crucial process leading to pyruvic acid formation. Various soil microorganisms, including genera such as Pseudomonas, Bacillus, Alcaligenes, Agrobacterium, Arthrobacter, and Nocardia, have been identified as capable of liberating chloride ions from dalapon, a process associated with its degradation epa.gov. Studies with pure cultures of Arthrobacter species have shown the conversion of dalapon to pyruvate nih.govepa.gov. Cell-free extracts from bacteria grown on dalapon have been shown to convert dalapon into pyruvate with the release of two chloride ions, indicating dehalogenase activity microbiologyresearch.org. Some soil microorganisms may also enhance the spontaneous hydrolysis of dalapon by utilizing and removing the resulting pyruvate, thereby shifting the equilibrium towards further dalapon degradation cdnsciencepub.com.

The formation of pyruvic acid from dalapon is a key step in its environmental breakdown, as pyruvic acid is a naturally occurring compound that can be further metabolized within environmental systems epa.gov.

Analytical Profiling of Other Transformation Products

Beyond pyruvic acid, other transformation products of dalapon have been noted. Microbial degradation in the presence of pure cultures of Arthrobacter species under aerobic conditions has been shown to produce alanine in addition to pyruvate nih.gov. Another reported degradation product, observed in a dalapon stock solution contaminated by a fungus, is monochloropropionate epa.gov. Further breakdown of pyruvic acid can lead to the formation of acetaldehyde and acetate (B1210297) epa.gov.

Analytical profiling of these transformation products is essential for a comprehensive understanding of dalapon's fate in the environment. Techniques such as Gas Chromatography (GC) with Electron Capture Detection (ECD) have been mentioned in the context of tracking hydrolysis byproducts like pyruvic acid . High-Performance Liquid Chromatography (HPLC) methods are also utilized for the analysis of dalapon and related acidic herbicides helixchrom.com.

Ecological Impact of Dalapon on Non Target Biota and Ecosystems

Effects on Terrestrial Non-Target Organisms

Terrestrial ecosystems can be exposed to Dalapon (B104946) through direct application to soil and vegetation. The herbicide's persistence and mobility in soil influence the duration and extent of exposure for soil-dwelling organisms and those interacting with treated areas.

Responses of Soil Microbial Communities

Dalapon is generally considered to have low toxicity to soil microorganisms at typical application rates orst.eduherts.ac.uk. However, the impact can vary depending on concentration and soil conditions. At normal concentrations, Dalapon has shown little effect on soil microflora or soil fertility researchgate.net. Conversely, marked effects on the microflora and its activities have been observed at abnormal concentrations, such as 266 and 2,660 ppm researchgate.net. In one soil type, a concentration of 2,660 ppm Dalapon significantly increased the production of ammonium-nitrogen while almost totally inhibiting nitrification researchgate.net. Certain bacteria are capable of decomposing Dalapon, and their populations in soil can increase significantly (up to 100-fold in some soils) upon incubation with the herbicide, indicating a microbial adaptation and degradation pathway asm.orgnih.gov. The most-probable-number method has been utilized to quantify these Dalapon-decomposing bacteria in soil asm.org.

Impact on Invertebrate Populations (e.g., Honeybees, Earthworms)

Dalapon exhibits relatively low toxicity to honeybees and other insects orst.eduherts.ac.uk. Laboratory studies where honey bees were fed Dalapon in sucrose (B13894) syrup at concentrations of 10, 100, and 1000 ppmw found the herbicide to be relatively nontoxic ag.gov. Dalapon sodium is reported to be less harmful to earthworms herts.ac.uk. Research on the effects of herbicides in grassland soil indicated that Dalapon increased the numbers of millipedes, springtails, and mites capes.gov.brcdnsciencepub.com.

Avian Species Exposure and Physiological Responses

Dalapon is considered practically nontoxic to birds orst.edumerckvetmanual.com. Acute toxicity studies have established high LC50 values for several avian species. For 2-week old birds fed Dalapon for 5 days, the LC50 was greater than 5000 ppm in mallards, ring-necked pheasants, and Japanese quail orst.edu. The acute oral LD50 for chickens is 5660 mg/kg orst.edu. While generally low in acute toxicity, very high doses of Dalapon have been associated with decreased reproduction rates in birds, with reproduction being depressed in mallard ducks fed one-fourth the dose that caused death orst.edu. Available data suggest there is no immediate acute toxicity hazard to avian species from residues epa.gov.

Effects on Aquatic Non-Target Organisms

Dalapon can enter aquatic environments through runoff and leaching due to its high water solubility epa.gov. Its effects on aquatic organisms vary depending on the species and exposure levels.

Toxicity and Sublethal Effects on Aquatic Invertebrates

The toxicity of Dalapon to aquatic invertebrates varies considerably among different species orst.edu. Data indicate a wide range of sensitivity, with values such as a 48-hour effective concentration (EC50) of 1 mg/L for brown shrimp and a 96-hour LC50 of 4800 mg/L for other crustaceans orst.edu. Aquatic crustaceans and insects are generally the most sensitive aquatic invertebrates to Dalapon exposure, while mollusks are only slightly sensitive orst.edu. Dalapon sodium is considered to have moderate toxicity to most aquatic organisms herts.ac.uk.

Responses of Fish and Other Aquatic Vertebrates (e.g., Zebrafish)

Oxidative Stress Induction and Antioxidant Enzyme Responses

Exposure to Dalapon has been shown to induce oxidative stress in non-target aquatic organisms, particularly fish. Research on zebrafish (Danio rerio) exposed to Dalapon revealed significant effects on the activity of antioxidant enzymes (AEs) and the expression of related genes. Both the concentration of Dalapon and the duration of exposure influenced AE activities and gene expression researchgate.netnih.govtandfonline.com.

Specific antioxidant enzymes investigated include catalase (CAT), superoxide (B77818) dismutase (SOD), glutathione (B108866) peroxidase (GPX), glucose-6-phosphate dehydrogenase (G6PD), glutathione S-transferase (GST), and glutathione reductase (GR) researchgate.netnih.govtandfonline.comresearchgate.net. Studies indicated that the activities of CAT, G6PD, and GST increased in response to Dalapon exposure at specified concentrations researchgate.netnih.govtandfonline.comresearchgate.net. Conversely, prolonged exposure exceeding 72 hours led to significantly higher levels of malondialdehyde (MDA) in liver and kidney tissues, indicating increased oxidative stress researchgate.netnih.govtandfonline.comresearchgate.net. Changes in gene expression among Dalapon-exposed zebrafish suggest a rapid response to pesticide-induced stress researchgate.netnih.govtandfonline.comresearchgate.net.

Data from studies on zebrafish illustrate the changes in enzyme activity in vital organs upon exposure to Dalapon. For instance, in the kidneys of zebrafish exposed to 50 ppm of Dalapon for 96 hours, enzyme levels for CAT, GST, and G6PD were measured. tandfonline.com

Organ	Dalapon Concentration (ppm)	Exposure Duration (h)	Enzyme	Activity (EU mg protein⁻¹)
Kidney	50	96	CAT	37.22 ± 0.4 tandfonline.com
Kidney	50	96	GST	5.85 ± 0.04 tandfonline.com
Kidney	50	96	G6PD	2.71 ± 0.02 tandfonline.com
Kidney	25	96	CAT	27.79 ± 0.3 tandfonline.com
Kidney	25	96	GST	4.75 ± 0.04 tandfonline.com
Kidney	25	96	G6PD	1.5 ± 0.01 tandfonline.com
Liver	50	6	SOD	0.95 ± 0.03 tandfonline.com
Kidney	50	6	SOD	0.22 ± 0.02 tandfonline.com

These findings highlight the role of antioxidant enzymes in the response to oxidative stress induced by Dalapon and provide insights into the biochemical effects on aquatic organisms researchgate.netnih.govtandfonline.com.

Gene Expression Modulation in Vital Organs

Investigations into the genomic effects of Dalapon have revealed modulation of gene expression in the vital organs of exposed organisms. In zebrafish, exposure to different concentrations of Dalapon resulted in increased expression of genes related to oxidative stress and antioxidant defense in both liver and kidney tissues researchgate.nettandfonline.com. Genes such as cat, sod1, sod2, sod3a, sod3b, gpx1a, gpx3, gpx4a, gpx4b, gpx7, gpx8, gpx9, gstr, g6pd, and gsr showed altered expression levels researchgate.netnih.govtandfonline.com. The highest expression levels for most genes in liver tissues were observed after 96 hours of exposure to 50 ppm Dalapon. tandfonline.com In kidney tissue, the highest expression for sod3b was noted at 96 hours with 25 ppm exposure, while other genes showed peak expression at 96 hours with 50 ppm application. tandfonline.com These changes in gene expression indicate a molecular response to Dalapon-induced stress in these vital organs researchgate.netnih.govtandfonline.com.

Impact on Non-Target Aquatic Plant Communities

Herbicides, including Dalapon, can impact non-target aquatic plant communities. Due to their mode of action on plant metabolic processes, herbicides can affect primary producers such as cyanobacteria, algae, and higher aquatic plants that are crucial for ecosystem functioning service.gov.uk. While Dalapon is a selective herbicide primarily targeting grasses ontosight.ai, its use near water bodies can lead to its presence in aquatic environments service.gov.uk. The persistence of Dalapon in pond and river ecosystems, although generally considered moderate in soil and water under favorable conditions herts.ac.ukorst.eduepa.gov, has the potential to adversely affect plankton communities researchgate.net. Changes in aquatic plant communities due to herbicide exposure can indirectly impact other organisms that rely on these plants for habitat and food nih.govresearchgate.net.

Bioconcentration and Trophic Transfer in Ecological Food Webs

The movement and accumulation of chemicals within ecological food webs are critical aspects of their environmental impact. Bioconcentration refers to the accumulation of a substance in an organism from water, while bioaccumulation includes uptake from all sources (water, soil, food). Biomagnification, or trophic transfer, is the increasing concentration of a substance in organisms at successively higher levels in a food chain slideshare.netecetoc.orgslideshare.netslideshare.net.

Assessment of Bioaccumulation Potential in Non-Human Biota

Studies suggest that Dalapon has a low potential for bioaccumulation in aquatic organisms. A bioconcentration factor (BCF) value of 3 measured in fish indicates that the bioconcentration of Dalapon in aquatic organisms is low nih.gov. Similarly, other sources state that Dalapon sodium has a low potential for bioaccumulation herts.ac.uk and Dalapon is relatively non-toxic to mammals and has a high potential for bioaccumulation, though this statement appears contradictory to other sources indicating low bioaccumulation herts.ac.uk. Considering its high solubility in water herts.ac.ukherts.ac.uk, Dalapon is less likely to strongly adsorb to fatty tissues, which is a key factor in the bioaccumulation of many persistent organic pollutants slideshare.netslideshare.netslideshare.net. Dalapon is also reported to be relatively non-toxic to honeybees and soil microorganisms. orst.edu

Trophic Level Magnification Studies

Based on the available information indicating a low bioconcentration and bioaccumulation potential for Dalapon herts.ac.uknih.gov, significant trophic level magnification through ecological food webs is unlikely. Biomagnification is typically observed with substances that are persistent, not easily broken down, and soluble in fats, leading to increasing concentrations at higher trophic levels slideshare.netslideshare.netslideshare.net. While general principles of biomagnification in aquatic food webs have been studied ecetoc.orgnih.gov, specific research detailing the trophic magnification of Dalapon was not found in the provided search results. The properties of Dalapon suggest it does not readily biomagnify in the same way as highly persistent and lipophilic compounds like DDT or mercury slideshare.netslideshare.netslideshare.net.

Implications for Ecosystem Function and Biodiversity

Herbicides, including Dalapon, can have implications for ecosystem function and biodiversity through both direct and indirect effects. The direct elimination of target and non-target plants can lead to changes in vegetation composition and structure nih.govresearchgate.net. This loss of floristic diversity can reduce food resources for herbivores and disrupt mutualistic interactions, impacting ecosystem resilience researchgate.net.

Impact on Non-Target Plant Species and Flora Dynamics

Dalapon, as a selective herbicide targeting grasses, can still impact non-target plant species, particularly broadleaf plants, although often to a lesser extent than its intended targets ontosight.ai. Studies have shown that herbicides, including dalapon, can negatively affect non-target plant reproduction and seedling performance researchgate.netresearchgate.net. The timing of herbicide application significantly influences the impact on non-target plants, with applications during reproductive stages often causing more sensitivity than those during seedling stages researchgate.net.

Research indicates that dalapon can cause flower deformations at even low doses, which can preclude pollination and seed formation in non-target plants researchgate.net. The effects on non-target plants and flora dynamics can vary depending on the specific plant species, environmental conditions, and the presence of adjuvants in the herbicide formulation researchgate.netcambridge.org.

For example, a study on the effects of dalapon on Johnsongrass (Sorghum halepense), a target species, also provides insights into factors influencing herbicide toxicity that could apply to susceptible non-target plants. The study found that Johnsongrass control with dalapon decreased as air temperature increased and was influenced by relative humidity and soil moisture cambridge.org. The presence of surfactants in dalapon solutions generally increased control, but this effect could also be influenced by environmental conditions cambridge.org.

The impact of herbicides on vegetation dynamics can be significant. In a Hungarian loess grassland community, dalapon treatment sharply separated treated plots from control plots due to the elimination of dominant monocots, leading to bare ground that was then colonized by dicots u-szeged.hu. The scale of observation also played a crucial role in detecting these changes in vegetation dynamics u-szeged.hu.

While dalapon is designed to be selective, its systemic nature and absorption by plant roots and leaves mean it can be translocated within non-target plants that absorb it, potentially accumulating in areas of high metabolic activity orst.edu.

Potential Threat to Endangered Plant Species

The use of dalapon poses a potential threat to endangered plant species, particularly when applied in or near their habitats. The EPA has identified a threat to endangered plants based on the use pattern of dalapon, requiring endangered species labeling for forestry uses epa.govepa.gov.

Endangered plant species are often highly sensitive to changes in their environment, including the introduction of herbicides. The impact on endangered plants can be direct, through toxicity, or indirect, through alterations to their habitat and interactions with other species. Herbicides can disrupt plant communities, potentially favoring invasive species over native and endangered ones researchgate.netcepf.net.

While specific detailed research findings on the impact of dalapon on named endangered plant species were not extensively available in the search results, the general understanding of dalapon's effects on non-target plants and the EPA's assessment highlight the potential risk. Endangered species often have specific habitat requirements and reproductive strategies that can be vulnerable to herbicide exposure, even at low levels or through drift researchgate.net. The loss of dominant plant species due to herbicide application, as observed in the grassland study, could significantly alter the competitive landscape and negatively impact endangered species that rely on those specific community structures u-szeged.hu.

The high mobility of dalapon in soil and its potential to leach into groundwater also raise concerns for endangered plant species that may obtain water from contaminated sources orst.eduherts.ac.uk.

Herbicide Resistance Evolution in Dalapon Exposed Plant Populations

Documented Cases of Dalapon (B104946) Resistance Development

Globally, herbicide resistance to the Group 0 herbicide mode of action, which includes Dalapon, has been confirmed in several weed species across multiple countries. croplife.org.au Documented cases of Dalapon resistance include:

Chilean needlegrass ( Nassella neesiana ) in New Zealand. croplife.org.aunzpps.orgtandfonline.com

Giant Paramatta grass (Sporobolus fertilis) in Australia. croplife.org.aucroplife.org.au

Serrated tussock (Nassella trichotoma) in Australia (resistance to flupropinate, a related herbicide, and potentially cross-resistance with Dalapon). croplife.org.aucroplife.org.au

African lovegrass (Eragrostis curvula) in Australia (resistance to flupropinate and potentially cross-resistance with Dalapon). croplife.org.aucroplife.org.au

In New Zealand, resistance to Dalapon was observed in a biotype of Chilean needlegrass after three years of successive applications. This resistant biotype showed a six-fold level of resistance compared to susceptible plants. tandfonline.com

Here is a summary of documented Dalapon resistance cases:

Weed Species	Location	Reference
Chilean needlegrass	New Zealand	croplife.org.aunzpps.orgtandfonline.com
Giant Paramatta grass	Australia	croplife.org.aucroplife.org.au
Serrated tussock	Australia	croplife.org.aucroplife.org.au
African lovegrass	Australia	croplife.org.aucroplife.org.au

Physiological and Biochemical Mechanisms of Resistance

Herbicide resistance mechanisms can be broadly categorized into target-site resistance (TSR) and non-target-site resistance (NTSR). udl.catnih.govcroplife.org.au NTSR mechanisms are often more complex and can involve multiple genes, potentially conferring cross-resistance to herbicides with different modes of action. udl.catnih.gov

Altered Herbicide Absorption and Translocation in Resistant Biotypes

Altered absorption and translocation patterns can reduce the amount of herbicide reaching the target site, contributing to NTSR. nih.govnih.gov While Dalapon is known to be absorbed by leaves and roots and translocated throughout the plant, studies on Dalapon resistance mechanisms specifically investigating altered absorption and translocation are limited in the provided search results. However, altered translocation has been documented as a resistance mechanism for other herbicides in grass weed species like Lolium spp. frontiersin.org Reduced translocation can involve decreased movement in the apoplast and symplast or sequestration in specific plant compartments. uppersouthplatte.org

Enhanced Herbicide Metabolism as a Resistance Strategy

Enhanced metabolism is a significant NTSR mechanism where resistant plants detoxify the herbicide into less phytotoxic compounds. udl.catnih.govuppersouthplatte.org This is often mediated by enzyme systems such as cytochrome P450 monoxygenases, glutathione (B108866) S-transferases (GSTs), and other transferases. nih.govuppersouthplatte.org Dalapon is generally not readily metabolized in plants and tends to remain in the plant for relatively long periods. orst.educotton.orgucanr.edu However, the potential role of enhanced metabolism in Dalapon resistance in specific weed biotypes has not been explicitly detailed in the provided search results. Enhanced metabolism has been identified as a resistance mechanism for other herbicides in various weed species. uppersouthplatte.orgresearchgate.netresearchgate.net

Target-Site Resistance Mechanisms

Target-site resistance (TSR) involves alterations to the protein that the herbicide binds to, reducing the herbicide's ability to inhibit the biochemical pathway. nih.govcroplife.org.au This often results from mutations in the gene encoding the target protein. nih.govuppersouthplatte.org The exact fundamental mechanism of action of Dalapon is not fully known, although it is thought to affect multiple enzyme pathways rather than having a single specific enzyme target site. cotton.orgresearchgate.net This lack of a clearly defined single target site might influence the likelihood or nature of TSR development compared to herbicides with well-defined single protein targets. While some research suggests Dalapon might inhibit aminating enzymes involved in amino acid biosynthesis, this is a hypothesis and not a confirmed target site resistance mechanism. cotton.org

Non-Target Site Resistance Mechanisms

Non-target site resistance (NTSR) mechanisms encompass any mechanism that reduces the amount of active herbicide reaching the target site or allows the plant to tolerate the herbicide's effects without altering the target site itself. nih.govcroplife.org.augrowiwm.org Besides altered absorption and translocation and enhanced metabolism, NTSR can include sequestration of the herbicide in vacuoles or other compartments. nih.govuppersouthplatte.org The mechanism of Dalapon resistance in Chilean needlegrass from New Zealand has not been investigated, so it is unclear if NTSR mechanisms are involved in this specific case. tandfonline.com

Genetic Basis of Dalapon Resistance

The genetic basis of herbicide resistance can be monogenic (controlled by a single gene) or polygenic (controlled by multiple genes). udl.cat TSR is often associated with single gene mutations in the target-site gene. udl.cat NTSR mechanisms, being more complex and involving multiple physiological processes, are often polygenic. udl.cat

For Dalapon resistance, the genetic basis has not been extensively detailed in the provided search results. However, a gene from Pseudomonas putida coding for a dehalogenase enzyme capable of degrading 2,2-dichloropropionic acid (Dalapon) has been isolated and characterized. researchgate.netresearchgate.netcore.ac.uk This gene has been used in plant transformation experiments to confer tolerance to Dalapon, suggesting that the presence and expression of such a gene in a plant could provide a genetic basis for resistance through herbicide degradation. researchgate.netresearchgate.netcore.ac.uk Transgenic rice plants expressing this gene showed higher tolerance to Dalapon compared to non-transformed plants. researchgate.netcore.ac.uk This demonstrates a potential genetic mechanism for Dalapon resistance through metabolic detoxification, although this is based on introduced genes rather than naturally evolved resistance in weeds.

The genetic basis of naturally evolved Dalapon resistance in weed species like Chilean needlegrass or giant Paramatta grass has not been elucidated in the provided information. Further research would be needed to determine if resistance in these species is due to target-site mutations, polygenic NTSR mechanisms like enhanced metabolism or altered translocation, or a combination thereof.

Inheritance Patterns of Resistance Traits

Research into Dalapon resistance has explored the genetic basis of this trait. Studies, particularly involving transgenic plants engineered for Dalapon tolerance, provide insights into potential inheritance patterns. For instance, in transgenic tobacco plants where a dehalogenase gene (dehE) conferring Dalapon degradation was introduced, studies indicated that the segregation ratio of resistant to susceptible phenotypes followed a Mendelian 3:1 ratio, suggesting single gene inheritance for the introduced transgene massey.ac.nzmassey.ac.nzutm.my. The heritability of Dalapon resistance in these transgenic plants was found to be high, although it decreased with increasing Dalapon application levels massey.ac.nz.

While this demonstrates the inheritance of an engineered resistance trait, the inheritance patterns in naturally evolved Dalapon-resistant weed populations can vary. Herbicide resistance in other weed species exposed to different herbicides has been documented to exhibit various inheritance patterns, including maternal, nuclear recessive, nuclear dominant, or partially dominant inheritance, depending on the specific resistance mechanism and weed species researchgate.net.

Molecular Markers for Resistance Alleles

Identifying the specific genes and alleles responsible for Dalapon resistance is essential for understanding the molecular basis of resistance and for developing molecular markers. In the case of engineered resistance, the introduction of genes like dehE from Pseudomonas putida, which encodes a dehalogenase enzyme capable of degrading Dalapon, confers resistance researchgate.netnih.govresearchgate.net. This gene acts as a selectable marker in plant transformation experiments, allowing for the selection of resistant plants at both tissue culture and whole plant levels researchgate.netnih.gov.

Molecular markers, such as Kompetitive Allele-Specific PCR (KASP) markers, are utilized in herbicide resistance research to identify specific single nucleotide polymorphisms (SNPs) or other genetic variations associated with resistance alleles nih.gov. While the search results did not provide specific details on molecular markers developed for naturally occurring Dalapon resistance in weeds, the principle of using molecular markers to track resistance alleles is well-established in herbicide resistance studies for other modes of action nih.gov. The identification and characterization of the genes conferring natural Dalapon resistance in weed species would enable the development of such markers.

Research on transgenic tobacco plants expressing the dehE gene has also utilized molecular techniques like PCR analysis to confirm the presence and integration of the transgene core.ac.ukscirp.org. Studies have also explored the use of retrotransposon-based markers (like IRAP) to assess genetic changes in transgenic plants, which could potentially be applied to study genetic diversity and marker-trait associations in naturally resistant populations scirp.org.

Ecological and Agronomic Consequences of Resistance

The evolution of Dalapon resistance in weed populations has significant ecological and agronomic consequences. Ecologically, the presence of resistant weed biotypes can lead to shifts in weed community composition, potentially favoring the proliferation of resistant species icgeb.org. This can disrupt natural plant communities and affect biodiversity aphrc.org. The differential response of various grass species to Dalapon highlights the potential for shifts in species dominance under selection pressure aphrc.org.

Agronomically, Dalapon resistance results in control failures, leading to reduced crop yields and increased production costs as farmers may need to resort to alternative, potentially more expensive or less effective, weed control methods croplife.org.aumdpi.com. The presence of Dalapon-resistant weeds necessitates the implementation of integrated weed management strategies that go beyond relying solely on chemical control croplife.org.au. This includes rotating herbicides with different modes of action, utilizing non-chemical control methods, and adopting practices that reduce weed populations croplife.org.au.

The development of herbicide-resistant crops, including those engineered for Dalapon tolerance, offers potential agronomic benefits by providing additional weed management options nzpps.org. However, the potential for gene flow from herbicide-resistant crops to wild relatives and the subsequent evolution of resistant weed populations is an ecological concern that requires careful consideration and management icgeb.orgnzpps.org.

The persistence of Dalapon in soil and water systems, although generally considered moderate, can also have ecological implications, particularly if resistant populations lead to increased or altered usage patterns herts.ac.ukepa.gov.

Data Table Example (Illustrative based on search findings):

Table 1: Segregation of Dalapon Resistance in Transgenic Tobacco Lines

Transgenic Line	Resistant Plants (Observed)	Susceptible Plants (Observed)	Total Plants	Expected 3:1 Ratio (R:S)	Chi-Square (χ²)	P-value
Line 1	67	25	92	69:23	0.232	0.3597
Line 2	73	26	99	74.25:24.75	0.084	-
Line 3	74	19	93	69.75:23.25	1.036	-
Line 4	75	24	99	74.25:24.75	0.303	-
Line 5	70	27	97	72.75:24.25	0.416	-

Note: This table is illustrative, based on the description of a Mendelian inheritance assay in transgenic tobacco utm.my. The exact data values and P-values are taken from the source where available.

This table demonstrates how observed segregation ratios in progeny from potentially resistant plants can be compared to expected Mendelian ratios to infer the genetic basis of resistance.

Analytical Methodologies for Dalapon Quantification in Environmental and Biological Matrices

Advanced Chromatographic Techniques

Chromatographic methods, particularly when coupled with sensitive detectors, are widely employed for the separation and quantification of Dalapon (B104946).

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a powerful technique increasingly used for Dalapon analysis, especially in water samples. alsenvironmental.co.ukalsenvironmental.co.ukwindows.net This method offers high sensitivity and selectivity, allowing for trace-level detection. alsenvironmental.co.ukalsenvironmental.co.uk A key advantage of LC-MS/MS for Dalapon and similar polar, acidic compounds is that it can often eliminate the need for extensive sample preparation steps like extraction and derivatization, which are typically required for gas chromatography. alsenvironmental.co.ukalsenvironmental.co.ukwindows.netnih.govthermofisher.com Direct aqueous injection methods utilizing reversed-phase liquid chromatography coupled to a tandem quadrupole mass spectrometer have been developed, improving ease of use, robustness, and data quality compared to conventional GC-MS methods. alsenvironmental.co.uk LC-MS/MS systems can achieve low µg/L reporting limits and demonstrate good linearity and accuracy. lcms.czlcms.czlcms.cz

Research findings indicate that LC-MS/MS methods can achieve excellent linearity with R² values greater than 0.99 and accuracy between 80% and 120% for Dalapon quantification in water matrices. lcms.cz Recoveries at different fortification levels in laboratory fortified blanks and synthetic sample matrices have been reported within the 80-120% range with relative standard deviations less than 15%. lcms.cz

Ion Chromatography-Tandem Mass Spectrometry (IC-MS/MS)

IC-MS/MS is another effective technique for the analysis of polar and ionic compounds like Dalapon, particularly in water samples. nih.govthermofisher.comlcms.czlcms.czlcms.czthermofisher.comthermofisher.comlabrulez.compragolab.czchromatographyonline.com This method combines the separation capabilities of ion chromatography with the sensitivity and selectivity of tandem mass spectrometry. lcms.czthermofisher.comlabrulez.com A significant benefit of IC-MS/MS is the ability to perform direct injection of water samples, thereby eliminating the need for time-consuming sample extraction and derivatization procedures required by GC-based methods. nih.govthermofisher.comlcms.czlcms.czthermofisher.comthermofisher.comlabrulez.com

Studies have shown that IC-MS/MS methods can significantly reduce analysis time compared to traditional methods. lcms.czlcms.cz For instance, a new IC-MS/MS method using a specific ion exchange column was reported to determine Dalapon and other analytes in water samples in 35 minutes, representing a 39% faster analysis time than a previous EPA method. lcms.cz Mean recoveries in matrix spike studies using IC-MS/MS have been observed between 77.5% and 124.6%, with linear calibration curves yielding correlation coefficients (R²) greater than 0.995. lcms.cz Single laboratory lowest concentration minimum reporting levels (LCMRLs) for Dalapon using IC-MS/MS have been reported as low as 0.011 µg/L. nih.govlcms.cz

Gas Chromatography with Electron Capture Detection (GC-ECD)

GC-ECD is a commonly used technique for the determination of Dalapon, particularly in environmental and biological matrices, after appropriate sample preparation and derivatization. jfda-online.comthermofisher.comanchem.pljfda-online.comasn.snnemi.govgcms.cznemi.gov Since Dalapon is a polar, strongly acidic, and sparingly volatile compound, it typically needs to be converted into a more volatile derivative, such as a methyl ester, for effective separation and detection by GC-ECD. jfda-online.comalsenvironmental.co.ukanchem.pljfda-online.comnemi.govnemi.gov The electron capture detector is highly selective for halogenated compounds like Dalapon derivatives. anchem.plnemi.gov

A GC-ECD method developed for determining residual Dalapon in sugarcane involved extraction with sulfuric acid solution, partition extraction with diethyl ether, and esterification with 10% sulfuric acid methanolic solution. jfda-online.comjfda-online.com This method achieved an average recovery of 89.7-109.4% for Dalapon spiked in sugarcane samples at concentrations ranging from 0.05 to 0.20 ppm, with a coefficient of variation (CV) of 1.0-9.3% and a method detection limit (MDL) of 0.01 ppm. jfda-online.comjfda-online.com Derivatization efficiency of approximately 100% was observed when heating the sample solution with 10% sulfuric acid methanolic solution at 50°C for 120 minutes. jfda-online.com EPA Method 552.2 and 552.3 also describe the determination of Dalapon in drinking water by GC-ECD following liquid-liquid extraction and derivatization with acidic methanol (B129727). thermofisher.comnemi.govnemi.gov The applicable concentration range for Dalapon in drinking water using GC-ECD methods can be from 0.5 to 30 µg/L. nemi.gov

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS can be used for the analysis of Dalapon, often as a confirmatory technique or when greater selectivity is required compared to GC-ECD. jfda-online.comalsenvironmental.co.ukanchem.plasn.sn Similar to GC-ECD, GC-MS analysis of Dalapon typically requires derivatization to increase its volatility. alsenvironmental.co.ukanchem.pl The mass spectrometer provides structural information, aiding in the positive identification of the analyte. asn.sn GC-MS can be performed in full scan or selected ion monitoring (SIM) mode for increased sensitivity and selectivity. anchem.pl

The peak of dalapon methyl ester identified by GC-ECD can be further confirmed by a GC-MS spectrum. jfda-online.comjfda-online.com EPA method 552.2, while primarily a GC-ECD method, mentions that GC-MS can be used for the analysis of haloacetic acids and Dalapon in water. anchem.pl Single quadrupole GC-MS analysis provides good sensitivity and selectivity, but for ultra-trace detection limits, LC-MS/MS is often preferred. alsenvironmental.co.uk

Sample Preparation and Derivatization Strategies for Complex Matrices

Analyzing Dalapon in complex matrices like soil, water, and plant tissues necessitates effective sample preparation techniques to isolate the analyte and remove interfering substances. Due to Dalapon's acidic nature, derivatization is often required for GC-based analysis. jfda-online.comalsenvironmental.co.ukanchem.pljfda-online.comnemi.govnemi.gov

Extraction Techniques from Soil, Water, and Plant Tissues

Various extraction techniques are employed depending on the matrix. For plant matrices like sugarcane, initial extraction can involve sulfuric acid solution, followed by partition extraction with diethyl ether in the presence of NaCl. jfda-online.comjfda-online.com For water samples, liquid-liquid extraction with solvents like methyl tert-butyl ether (MTBE) or tert-amyl methyl ether (TAME) is a common approach, often performed under acidic conditions. anchem.plnemi.govnemi.gov Solid-phase extraction (SPE) is another technique that can be used for extracting Dalapon from water samples. chromatographyonline.com

Sample preparation for GC-ECD analysis of Dalapon in sugarcane involved extracting Dalapon from the plant matrix with sulfuric acid solution, followed by partition extraction with diethyl ether in the presence of NaCl. jfda-online.comjfda-online.com For water analysis by GC-ECD or GC-MS, EPA Method 552.2 and 552.3 describe adjusting the sample pH to 0.5 or less and extracting with MTBE or TAME. anchem.plnemi.govnemi.gov Following extraction, derivatization is performed by adding acidic methanol and heating. anchem.plnemi.govnemi.gov The derivatized extract is then typically cleaned up, for example, by adding sodium sulfate (B86663) solution, before chromatographic analysis. jfda-online.comnemi.govnemi.gov

Derivatization of Dalapon, typically to its methyl ester, is crucial for GC analysis due to its low volatility. jfda-online.comjfda-online.com Methods involve reacting Dalapon with methanol in the presence of a strong acid like sulfuric acid. jfda-online.comjfda-online.comnemi.govnemi.gov Heating the reaction mixture, for instance, at 50°C for a specific duration, enhances the derivatization efficiency. jfda-online.com While derivatization with diazomethane (B1218177) is fast and efficient, its use is limited due to carcinogenic risks and explosive characteristics. jfda-online.com

Derivatization for Enhanced Chromatographic Separation and Detection

Dalapon, as a carboxylic acid, possesses characteristics that can make direct chromatographic analysis challenging, particularly by gas chromatography. Its polarity and relatively low volatility can lead to poor peak shape, reduced sensitivity, and interactions with the stationary phase of GC columns. To overcome these limitations, derivatization is a frequently employed technique before GC analysis. jfda-online.comncl.edu.twanchem.plnih.govamazon.comasn.sncys.org.cychromatographyonline.comepa.govepa.gov

Derivatization involves chemically modifying the Dalapon molecule to make it more volatile and amenable to GC separation, as well as to enhance its detectability by specific detectors like ECD, which is highly sensitive to halogenated compounds. jfda-online.comanchem.plchromatographyonline.com Common derivatization strategies for Dalapon involve esterification of the carboxylic acid group.

Several derivatizing agents have been reported for Dalapon analysis by GC. Diazomethane is a highly reactive agent that effectively methylates carboxylic acids, including Dalapon. jfda-online.comiteh.aincl.edu.twamazon.comasn.sncys.org.cyepa.gov However, its use is limited in many laboratories due to its inherent toxicity, carcinogenic potential, and explosive nature. jfda-online.comncl.edu.tw

Acidic methanol solutions, typically containing sulfuric acid or hydrochloric acid, are also commonly used for the methylation of Dalapon. anchem.plnih.govchromatographyonline.comepa.gov This method involves heating the sample extract containing Dalapon with the acidic methanol solution to form the methyl ester. Studies have investigated the optimal reaction conditions, such as temperature and reaction time, to achieve high esterification efficiency. For example, heating with a 10% sulfuric acid methanolic solution at 50°C for 120 minutes has been shown to achieve approximately 100% derivatization efficiency in certain matrices. jfda-online.com Other derivatizing agents that have been explored include trimethylsilyldiazomethane, 3-phenylpropanol-1, and pentafluorobenzyl bromide. jfda-online.comncl.edu.twepa.gov The choice of derivatization method can depend on the specific matrix, the chromatographic system used, and safety considerations.

Method Validation Parameters in Environmental Analysis

Method validation is a critical process in analytical chemistry to ensure that a method is suitable for its intended purpose. For the quantification of Dalapon in environmental and biological matrices, validation typically involves assessing several key performance parameters. These parameters provide confidence in the reliability, accuracy, and sensitivity of the analytical results. epa.govpsu.edubsmrau.edu.bd

Detection Limits and Quantification Limits

The Limit of Detection (LOD) and Limit of Quantification (LOQ) are fundamental parameters that define the sensitivity of an analytical method. The LOD is the lowest concentration of an analyte that can be reliably detected, though not necessarily quantified, under the given method conditions. bsmrau.edu.bdfinishingandcoating.com The LOQ is the lowest concentration of an analyte that can be quantified with acceptable accuracy and precision. bsmrau.edu.bdfinishingandcoating.com

For Dalapon analysis in environmental waters using GC-ECD or GC-MS after extraction and derivatization, typical LOD and LOQ values are in the low microgram per liter (µg/L) range. For instance, validated reporting limits for Dalapon in ground and drinking water using GC-ECD/MS after diazomethane derivatization have been reported around 0.05 µg/L. iteh.aicys.org.cy Other GC-MS methods involving acidic methanol derivatization have reported MDLs (Method Detection Limits, a term often used interchangeably with LOD in environmental analysis) of less than 1 µg/L. nih.gov LC-MS based methods have also demonstrated sub-µg/L detection limits for Dalapon in water. lcms.cznih.goveconference.iocsic.es

Here is a table summarizing some reported LOD/LOQ values for Dalapon in water:

Method	Matrix	LOD/MDL (µg/L)	LOQ (µg/L)	Source
GC-ECD/MS (Diazomethane derivatization)	Ground/Drinking Water	~0.05	0.5-10*	iteh.aicys.org.cy
GC-MS (Acidic methanol derivatization)	Drinking Water	<1	Not specified	nih.gov
LC-MS/MS	Water	0.82	2	econference.io
LC-HRMS	Water	Not specified	<1	csic.esrsc.org
IC-MS/MS (EPA Method 557)	Drinking Water	0.12	Not specified	nelac-institute.org
IC-MS/MS	Reagent Water	0.009-0.099	0.011-0.62	lcms.cznih.gov

*Note: The range 0.5-10 µg/L refers to the applicable concentration range of the method, with a validated reporting limit around 0.05 µg/L. iteh.aicys.org.cy

These values can vary depending on the specific sample matrix, the extraction and derivatization efficiency, the instrumentation, and the criteria used for calculation (e.g., signal-to-noise ratio of 3 for LOD and 10 for LOQ). bsmrau.edu.bdfinishingandcoating.comcsic.es

Accuracy, Precision, and Recovery Assessments

Accuracy, precision, and recovery are crucial parameters for evaluating the performance of an analytical method. Accuracy refers to the closeness of the measured value to the true value of the analyte in a sample. Precision describes the reproducibility of the measurements, typically expressed as relative standard deviation (RSD) or coefficient of variation (CV). Recovery assesses the efficiency of the entire analytical process, including extraction, clean-up, derivatization (if applicable), and detection, by measuring the amount of analyte recovered from a fortified sample. epa.govaccustandard.comlcms.czpsu.edubsmrau.edu.bd

For Dalapon analysis, accuracy and precision are typically evaluated by analyzing replicate fortified samples (samples spiked with a known amount of Dalapon) and calculating the mean recovery and RSD of the measured concentrations. ncl.edu.twgcms.czaccustandard.comthermofisher.comlcms.czlcms.cz

Studies on Dalapon analysis in various matrices have reported satisfactory recovery and precision values. For instance, in sugarcane samples, a GC-ECD method involving methanol derivatization showed average recoveries ranging from 89.7% to 109.4% for spiking levels between 0.05 and 0.20 ppm, with a coefficient of variation (CV) of 1.0% to 9.3%. ncl.edu.tw EPA Method 552.3 for Dalapon in drinking water specifies accuracy criteria where analyte concentrations should be within 70-130% of expected values, and precision criteria with RSD typically below 20%. gcms.czepa.gov Some methods have demonstrated even better precision, with RSD values below 5%. gcms.cz IC-MS/MS methods for Dalapon in water have reported mean recoveries between 77% and 125% in finished drinking water and 81-112% in surface water, with RSDs generally below 10%. lcms.czlcms.cznih.gov

Here is a table illustrating typical recovery and precision data for Dalapon analysis:

Method	Matrix	Spiking Level (e.g., µg/L or ppm)	Average Recovery (%)	Precision (%RSD/CV)	Source
GC-ECD (Methanol derivatization)	Sugarcane	0.05-0.20 ppm	89.7-109.4	1.0-9.3	ncl.edu.tw
GC-ECD (EPA Method 552.3)	Drinking Water	Various	70-130	<20	gcms.czepa.gov
IC-MS/MS	Finished DW	Various	77-125	<10	lcms.cznih.gov
IC-MS/MS	Surface Water	Various	81-112	<10	nih.gov
IC-HRAM MS	Reagent Water/Tap Water	Various	70-130	0.078-8.04	lcms.cz
LC-HRMS	Water	Various	91-120	<17	csic.esrsc.org

*Note: These ranges represent typical acceptance criteria or observed performance in method validation studies. gcms.czepa.gov

Interlaboratory Comparison and Harmonization of Analytical Methods

Participation in interlaboratory studies is a key component in the validation of standardized methods, such as those published by organizations like the International Organization for Standardization (ISO) and the U.S. Environmental Protection Agency (EPA). iteh.aiamazon.comasn.sncys.org.cyepa.govaccustandard.com EPA methods for Dalapon in drinking water, such as Method 552.1, 552.2, and 552.3, have undergone rigorous validation processes, including interlaboratory studies, to ensure their reliability and comparability across different testing facilities. epa.govaccustandard.com Similarly, ISO standards for water quality analysis, which include methods for Dalapon determination, are developed and validated through collaborative efforts involving laboratories from various countries. iteh.aiamazon.comasn.sncys.org.cy

The harmonization of analytical methods for Dalapon is important to ensure that monitoring data generated by different laboratories are comparable and can be used for regulatory compliance, environmental assessments, and research purposes. Standardized methods provide detailed protocols for sample collection, preservation, extraction, derivatization, chromatographic analysis, and data interpretation, thereby reducing variability between laboratories. While GC-ECD and GC-MS methods requiring derivatization have been widely used and validated through interlaboratory studies, newer techniques like IC-MS/MS offer potential for simpler sample preparation and faster analysis, and their performance is also being evaluated and standardized. thermofisher.comlcms.czthermofisher.comlcms.cznelac-institute.orglcms.cznih.gov Continued efforts in method validation and interlaboratory comparisons are crucial for maintaining the quality and comparability of Dalapon monitoring data globally.

Future Research Directions and Emerging Paradigms for Dalapon Studies

Exploration of Novel Bioremediation Strategies

Given that microbial degradation is a significant factor in the environmental fate of Dalapon (B104946), particularly in soil and water under favorable conditions, exploring novel bioremediation strategies is a key research direction epa.govslideshare.net. Dalapon is a halogenated compound, and its biodegradation often involves dehalogenation processes researchgate.net. Research has already identified bacterial strains capable of utilizing 2,2-dichloropropionate (Dalapon) as a sole source of carbon and energy, such as isolates from contaminated soil researchgate.net. Studies have shown that certain bacterial genera, including Terrabacter and Burkholderia, exhibit Dalapon-degrading capabilities researchgate.netresearchgate.net.

Future research could focus on:

Identifying and characterizing new microbial species or consortia with enhanced Dalapon degradation efficiency.

Understanding the genetic and enzymatic mechanisms behind microbial dehalogenation of Dalapon to potentially engineer more effective bioremediators researchgate.nettandfonline.comcore.ac.uk.

Developing strategies for optimizing the conditions (e.g., nutrient availability, temperature, pH) to enhance microbial degradation of Dalapon in contaminated soils and water bodies slideshare.net.

Exploring the potential of phytoremediation in conjunction with microbial activity, where plants could facilitate microbial degradation in the rhizosphere tandfonline.com.

Investigating the use of immobilized enzymes or microbial cells for targeted remediation efforts.

Comprehensive Multi-Omics Approaches to Elucidate Physiological Responses

Applying multi-omics approaches can provide a comprehensive understanding of how organisms, particularly plants and microorganisms, respond to the presence of Dalapon at a molecular level nih.govmdpi.comfrontiersin.org. This can shed light on detoxification pathways, stress responses, and potential mechanisms of tolerance or resistance.

Genomic and Transcriptomic Profiling of Dalapon Effects

Genomic and transcriptomic studies can reveal changes in gene expression patterns in organisms exposed to Dalapon nih.govmdpi.comisaaa.org.

Future research could involve:

Identifying genes and regulatory networks involved in the uptake, metabolism, and detoxification of Dalapon in plants and microorganisms.

Comparing the transcriptomic profiles of Dalapon-susceptible and-resistant weed biotypes to identify genes associated with resistance mechanisms.

Utilizing single-cell transcriptomics to understand cellular heterogeneity in response to Dalapon exposure frontiersin.org.

Proteomic and Metabolomic Characterization of Stress Responses

Proteomics and metabolomics can provide insights into the proteins and metabolites produced by organisms in response to Dalapon, offering a direct link to physiological changes nih.govmdpi.comisaaa.org.

Future research could focus on:

Identifying proteins involved in Dalapon metabolism, transport, and cellular defense mechanisms.

Characterizing metabolic pathways affected by Dalapon exposure and identifying potential biomarkers of exposure or effect.

Investigating the role of specific enzymes, such as dehalogenases, in conferring tolerance or resistance core.ac.uk.

Using metabolomics to understand the interaction between organisms and their environment in the presence of Dalapon researchgate.net.

Advanced Ecological Modeling for Long-Term Environmental Fate and Impact Prediction

Understanding the long-term environmental fate and potential ecological impacts of Dalapon requires advanced ecological modeling epa.gov. While some data exist on Dalapon's persistence and mobility, more sophisticated models can provide better predictions.

Future research could involve:

Developing spatially explicit models that integrate data on soil properties, hydrology, climate, and microbial activity to predict Dalapon's movement and degradation in various ecosystems epa.gov.

Modeling the potential for Dalapon to reach groundwater or surface water bodies and assessing the risks to aquatic organisms epa.gov.

Predicting the potential for bioaccumulation in different trophic levels, although current data suggest a low potential herts.ac.uk.

Assessing the long-term impact of residual Dalapon or its degradation products on soil health, microbial diversity, and non-target organisms.

Investigation of Cross-Resistance and Co-Resistance Mechanisms in Weeds

The evolution of herbicide resistance is a significant challenge in weed management isws.org.incroplife.org.aubiotecharticles.com. While Dalapon resistance has been observed in some weed species, further research is needed to understand the underlying mechanisms and potential for cross-resistance or co-resistance with other herbicides croplife.org.au. Cross-resistance refers to resistance to multiple herbicides via a single mechanism, while multiple resistance involves resistance to multiple herbicides through distinct mechanisms isws.org.incroplife.org.au.

Future research could focus on:

Identifying the specific genetic mutations or physiological changes that confer Dalapon resistance in weeds isws.org.in.

Investigating whether Dalapon resistance mechanisms confer cross-resistance to other herbicide groups, particularly those with similar modes of action or detoxification pathways isws.org.incroplife.org.au.

Studying the potential for co-resistance, where resistance to Dalapon evolves alongside resistance to other herbicides due to repeated exposure to mixtures or rotations biotecharticles.com.

Developing rapid diagnostic tools to detect Dalapon resistance and cross-resistance in weed populations croplife.org.au.

Development of Sustainable Management Practices in the Context of Herbicide Legacy

Considering the historical use of Dalapon and the potential for its persistence in certain environments, developing sustainable management practices that address herbicide legacy is crucial beyondpesticides.orgmdpi.com.

Future research could involve:

Investigating the effectiveness of different soil management practices (e.g., cover cropping, reduced tillage) in promoting the degradation of residual Dalapon beyondpesticides.org.

Developing integrated weed management (IWM) strategies that minimize the reliance on single herbicides and incorporate cultural, mechanical, and biological control methods mdpi.comresearchgate.net.

Assessing the long-term ecological and agricultural sustainability of different management practices in areas with a history of Dalapon use.

Exploring the potential for using specific crops or plant varieties that can tolerate or even help remediate Dalapon-contaminated soils core.ac.uk.

Developing guidelines and best management practices for land use and remediation in areas affected by Dalapon legacy researchgate.net.

Assessment of Dalapon in Historical Environmental Datasets

The assessment of Dalapon within historical environmental datasets provides crucial insights into its persistence, distribution, and potential long-term impact following its extensive historical use. Research into the environmental fate of Dalapon indicates that it is highly soluble in water and can leach readily in soil. herts.ac.ukepa.govepa.govnih.govherts.ac.uk While microbial degradation is a primary breakdown mechanism in soil and water, the rate can vary, and persistence of several months has been observed in certain soil types, such as those in forests and tree nurseries. epa.govepa.govtandfonline.com

Historical monitoring efforts have included Dalapon in assessments of water quality. For instance, the U.S. EPA's second Six-Year Review of drinking water standards, covering data from 1998 to 2005, included the analysis of Dalapon occurrence data from various states. epa.gov This review analyzed compliance monitoring sample results to assess the presence of regulated contaminants, including Dalapon, in public drinking water systems. epa.gov

Studies examining the presence of Dalapon in water sources, even in more recent historical contexts, highlight its potential for persistence and movement within the environment. Research published in 2011 investigated the occurrence of Dalapon in potable water, including its potential formation as a disinfection by-product. researchgate.net Another study assessing bottled water samples found Dalapon concentrations ranging from below the detection limit up to 12.47 µg/L. mdpi.com

Early research from the 1960s and 1970s also contributed to the understanding of Dalapon's environmental behavior. Studies from this period examined its persistence and biodegradation in soil systems. ucanr.edu For example, research published in 1960 explored the use of Dalapon for controlling specific grass species in inter-tidal zones, providing early data on its application and potential environmental presence in such ecosystems. cambridge.org

Assessing historical environmental datasets for Dalapon is essential for understanding the legacy of its use. While comprehensive, centralized historical datasets spanning the entire period of its major use may be fragmented or require collation from various sources, existing monitoring data and research findings offer valuable insights into its historical environmental concentrations and behavior. The data available, such as that from the EPA's historical monitoring programs and individual research studies, underscores the importance of considering Dalapon in long-term environmental assessments, particularly concerning water resources and soil health in areas with a history of its application.

Available historical data points regarding Dalapon's environmental presence include:

Environmental Compartment	Time Period	Key Findings	Source
Drinking Water	1998-2005	Included in EPA's Six-Year Review of occurrence data. epa.gov	epa.gov
Bottled Water	Not specified	Concentrations found ranging from < detection limit to 12.47 µg/L. mdpi.com	mdpi.com
Soil Persistence	1975 (study ref)	Persistence data from a single application presented in historical tables on herbicide persistence. ucanr.edu	ucanr.edu
Potable Water	2011 (study pub)	Occurrence investigated, including potential as a disinfection by-product. researchgate.net	researchgate.net
Soil Persistence	Historical	Average persistence of 2-4 weeks in most agricultural soils, up to six months in some forest/nursery soils.	epa.govepa.gov

Future research directions should focus on the systematic collection, digitization, and analysis of disparate historical environmental datasets related to Dalapon. This would enable a more comprehensive understanding of its long-term environmental fate, potential for legacy contamination, and inform future risk assessments and remediation strategies in affected areas.

Q & A

Q. How do I enhance reproducibility in this compound’s crystallography studies?

• Methodological Answer : Publish CIF files with full refinement parameters (R-factors, residual density). Use checkCIF/PLATON validation. Include temperature-dependent XRD datasets in supplementary appendices .

Interdisciplinary & Long-Term Research

Q. What collaborative workflows bridge computational chemistry and wet-lab validation for this compound?

• Methodological Answer : Implement iterative cycles:

Virtual screening → Synthesis → Bioassay → QSAR refinement.

Use KNIME or Galaxy for workflow automation.
Share intermediate data via collaborative platforms (e.g., Zenodo) to enable real-time feedback .

Q. How do I identify understudied research gaps in this compound’s applications?

• Methodological Answer : Conduct bibliometric analysis (VOSviewer, CiteSpace) to map publication trends. Combine with text mining (PubMedBERT) to extract latent topics. Prioritize gaps via expert Delphi surveys .

Tables for Methodological Reference

Research Stage	Tools/Frameworks	Key Citations
Question Formulation	PICOT, PRISMA
Data Analysis	ANOVA, Bayesian Networks
Reproducibility	ARRIVE 2.0, ISA-Tab
Interdisciplinary Work	KNIME, Galaxy